Cas no 951174-45-1 (tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate)

• Product Name: tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate
• CAS No: 951174-45-1
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 6098964
• PubChem ID: 131888302
• Update Time: 2025-05-21

tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate
• [1,1'-Biphenyl]-4-propanoic acid, β-amino-, 1,1-dimethylethyl ester, (βS)-

• Inchi： 1S/C19H23NO2/c1-19(2,3)22-18(21)13-17(20)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12,17H,13,20H2,1-3H3/t17-/m0/s1
• InChI Key： CTADSHDVGQFFAV-KRWDZBQOSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C([C@@H](N)CC(OC(C)(C)C)=O)C=C1

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 434.5±40.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Additional information on tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate

tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate: A Comprehensive Overview

tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate is a compound with the CAS number 951174-45-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group, an amino group, and a biphenyl moiety. The stereochemistry at the central carbon atom, denoted by the (3S) configuration, plays a crucial role in its biological activity and chemical reactivity.

The biphenyl group in this compound is a key feature that contributes to its aromaticity and potential for π-π interactions. Biphenyl systems are known for their versatility in organic synthesis and their ability to participate in various supramolecular interactions. Recent studies have highlighted the importance of biphenyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most recent advancements involving tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate is its application as a precursor in the synthesis of complex molecules with therapeutic potential. Researchers have utilized this compound as a building block for constructing multi-functionalized compounds that target specific biological pathways. For instance, its use in the synthesis of amino acid derivatives has opened new avenues for peptide-based drug discovery.

The stereochemistry of this compound is particularly significant due to its impact on pharmacokinetic properties. The (3S) configuration ensures that the molecule has optimal solubility and bioavailability, which are critical factors in drug development. Recent studies have demonstrated that stereo-specific synthesis methods can be employed to produce enantiomerically pure samples of this compound, further enhancing its utility in research and development.

In terms of synthesis, tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate can be prepared via a variety of methods, including nucleophilic substitution reactions and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the biphenyl group. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

The application of this compound extends beyond traditional organic synthesis. It has been employed as a chiral auxiliary in asymmetric catalysis, where it facilitates the formation of enantioselective products. This application underscores its importance as a versatile tool in modern organic chemistry.

Furthermore, recent computational studies have provided insights into the electronic properties and reactivity of tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate. These studies have revealed that the amino group acts as an electron-donating substituent, which can influence the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. Such findings are invaluable for understanding its behavior in biological systems.

In conclusion, tert-butyl (3S)-3-amino-3-{1,1'-biphenyl-4-yl}propanoate is a compound with diverse applications and significant potential in chemical research and drug development. Its unique structure, stereochemistry, and reactivity make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.